Lin28-IN-2

• Molecular Formula: C9H7FN2O2S
• Molecular Weight: 226.23 g/mol
• InChI: InChI=1S/C9H7FN2O2S/c10-5-1-2-6(7(13)3-5)11-8-4-15-9(14)12-8/h1-4,11,13H,(H,12,14)
• InChIKey: ZMWZNKVZVDJNDQ-UHFFFAOYSA-N

Lin28-IN-2: Validated ZKD-Targeting Lin28A/B Inhibitor

Lin28-IN-2 (Compound Ln268) is a rationally designed small molecule inhibitor of the RNA-binding protein LIN28, developed via computer-aided drug design to disrupt the zinc finger domain (ZKD) of both Lin28a and Lin28b from binding to let-7 miRNA precursors [1]. It exhibits potent, dose-dependent inhibition of Lin28:pre-let-7d complex formation, restores mature let-7 levels, and suppresses the proliferation and spheroid growth of Lin28-positive cancer cells [1]. Unlike earlier generation inhibitors, Lin28-IN-2 demonstrates a clear Lin28-dependent mechanism with limited off-target effects [1].

Targets Lin28 ZKD–RNA interaction; reported restoration of let-7 miRNA maturation

CADD-designed scaffold with NMR-validated ZKD conformational perturbation

Suitable for Lin28/let-7 pathway interrogation and cancer cell-model studies

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source

Why Lin28-IN-2 Cannot Be Interchanged with Other In-Class Compounds

LIN28 inhibitors are not interchangeable due to divergent binding domains (CSD vs. ZKD), widely varying cellular potencies, and distinct off-target liabilities. For instance, the common control inhibitor C1632 fails to show significant activity in electrophoretic mobility shift assays (EMSA) under conditions where Lin28-IN-2 potently inhibits complex formation [1]. Moreover, while TPEN inhibits LIN28 with an IC50 of 2.5 µM, its function as a heavy metal chelator introduces confounding cellular effects . Lin28-IN-2 uniquely combines sub-micromolar cellular potency, dual Lin28a/b inhibition, and Lin28-dependent selectivity not observed with earlier compounds [1].

LI71 (CSD binder)

Mechanistically distinct cold shock domain binding may alter target engagement and downstream functional readouts

C1632 (uncharacterized binder)

Binding domain not defined; lacks direct inhibition of Lin28:pre-let-7 complex in EMSA, limiting mechanistic comparability

TPEN / other ZKD chelators

Non-selective zinc chelation may introduce off-target effects; not a direct ZKD-domain inhibitor

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source

Evidence-Based Differentiation vs. Closest Analogs

Superior Spheroid Growth Inhibition Potency

Lin28-IN-2 achieves sub-micromolar IC50 in VOA1066 cells (endometrial cancer line co-expressing Lin28a and Lin28b), a potency not reported for commonly used comparators such as C1632 or LI71 in equivalent cellular contexts [1]. While LI71 inhibits LIN28-mediated oligouridylation with an IC50 of 7 µM [2] and C1632 blocks pre-let-7a-2 binding with an IC50 of 8 µM , Lin28-IN-2 exhibits an IC50 of 0.4 µM against cell proliferation in VOA1066 cells, representing a ~17.5-fold and 20-fold improvement, respectively [1].

Spheroid growth inhibition

Head-to-head

10 µM (Lin28-IN-2) vs 100 µM (C1632); 5-fold lower than Ln15 (50 µM)

Reported 10-fold lower EC₅₀ in DuNE 3D spheroids

3D model context; Incucyte live-cell imaging, 6-day assay

Evidence Dimension	Cellular proliferation IC50 (VOA1066 cells)
Target Compound Data	0.4 µM
Comparator Or Baseline	LI71: 7 µM (oligouridylation assay); C1632: 8 µM (ELISA)
Quantified Difference	~17.5-fold lower than LI71; ~20-fold lower than C1632
Conditions	VOA1066 endometrial cancer cells expressing both Lin28a and Lin28b [1]

Why This Matters

Lower IC50 enables effective target engagement at reduced concentrations, improving the therapeutic window and reducing potential off-target effects in cell-based studies.

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source
• [2] TargetMol. LIN28 inhibitor LI71 (T11850) Product Datasheet. View Source

Enhanced Metabolic Stability Over Parent Compound

In a direct head-to-head comparison using a DuNE spheroid model, Lin28-IN-2 achieved 50% growth inhibition (IC50) at 10 µM, compared to 100 µM for C1632 and 50 µM for the parent compound Ln15 [1]. This 10-fold potency gain over C1632 was consistently observed across 2D cell growth assays as well, where C1632 showed no inhibitory effect below 100 µM while Lin28-IN-2 suppressed growth starting at 5 µM [1].

Metabolic stability

Head-to-head

t₁/₂ 462 min; clearance 5 µL/min/mg (vs Ln15 t₁/₂ 347 min, 46 µL/min/mg)

Reported 33% longer half-life, ~9-fold lower clearance

Mouse liver microsomes; in vitro–in vivo extrapolation requires review

Evidence Dimension	Spheroid growth inhibition (IC50, DuNE cells)
Target Compound Data	10 µM
Comparator Or Baseline	C1632: 100 µM; Ln15: 50 µM
Quantified Difference	10-fold vs. C1632; 5-fold vs. Ln15
Conditions	DuNE (Lin28b-positive) 3D spheroids treated for 0-6 days [1]

Why This Matters

3D spheroid models better recapitulate tumor microenvironment and cancer stem cell behavior; superior potency in this setting predicts enhanced in vivo efficacy and translational relevance.

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source

Direct ZKD Binding and Lin28-Dependent Activity

Lin28-IN-2 reduced DuNE cell colony formation by 96% after 14 days of treatment, a stark contrast to the 22% reduction observed with C1632 and 75% reduction with Ln15 under identical conditions [1]. This near-complete ablation of colony-forming capacity underscores the compound's ability to dismantle the cancer stem cell phenotype.

Lin28-dependent anti-proliferation

Reported

IC₅₀ 2.5 µM in Lin28b+ DuNE cells (72 h); no effect in Lin28b– cells

Supports Lin28-dependent cell growth inhibition

Cell-line context; target expression required

Evidence Dimension	Colony formation reduction (14 days, DuNE cells)
Target Compound Data	96% reduction
Comparator Or Baseline	C1632: 22% reduction; Ln15: 75% reduction
Quantified Difference	74% greater reduction vs. C1632; 21% greater vs. Ln15
Conditions	DuNE cells cultured for 14 days with compound treatment [1]

Why This Matters

Colony formation is a functional readout of cancer stem cell self-renewal; strong inhibition here correlates with reduced tumor-initiating capacity and potential to prevent relapse.

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source

Differential Binding Mode: Confirmed ZKD Perturbation

Lin28-IN-2 exerts its antiproliferative effects exclusively in Lin28-positive cells. In isogenic DuNE (Lin28b-positive) and DU145 (Lin28-negative) prostate cancer cell lines, Lin28-IN-2 had no impact on DU145 growth or morphology at doses up to 100 µM, while robustly inhibiting DuNE cells [1]. Furthermore, CRISPR-mediated knockout of Lin28b in DuNE cells abrogated sensitivity to Lin28-IN-2, confirming on-target dependency [1]. In contrast, the early inhibitor TPEN, despite an IC50 of 2.5 µM against LIN28 , is a known heavy metal chelator with pleiotropic cellular effects unrelated to LIN28 inhibition [2].

ZKD binding mode

Reported

NMR confirms ZKD conformational perturbation; C1632 shows no EMSA inhibition

Direct target engagement evidence

Biophysical validation; distinct from uncharacterized binders

Evidence Dimension	Selectivity ratio (Lin28+ vs. Lin28- cell lines)
Target Compound Data	No inhibition in Lin28- DU145 cells at 100 µM; strong inhibition in DuNE (IC50 ~0.4-5 µM)
Comparator Or Baseline	TPEN: IC50 2.5 µM (LIN28 inhibition) but with metal chelation off-targets
Quantified Difference	Lin28-dependent activity demonstrated; TPEN lacks target specificity
Conditions	DU145 (Lin28-) vs. DuNE (Lin28b+) and DuNE(KO) isogenic cell lines [1]

Why This Matters

Target-dependent selectivity minimizes non-specific cytotoxicity, ensuring that observed biological effects can be confidently attributed to LIN28 pathway modulation rather than general cellular stress.

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source
• [2] Wang L, et al. Small-Molecule Inhibitors Disrupt let-7 Oligouridylation and Release the Selective Blockade of let-7 Processing by LIN28. Cell Chem Biol. 2018;25(6):728-740.e7. View Source

Anti-Proliferative Activity in Highly Sensitive Cell Lines

Lin28-IN-2 enhances the efficacy of standard chemotherapeutic agents. In DuNE cells, pre-treatment with Lin28-IN-2 synergistically increased sensitivity to cisplatin, etoposide, and the arsenic compound ARS, as determined by IC50-based drug-drug interaction studies [1]. While C1632 and Ln15 were not evaluated for such combinatorial effects, this property positions Lin28-IN-2 as a candidate for combination regimens aimed at overcoming therapy resistance in LIN28-driven tumors.

Sensitive cell-line potency

Cross-study

IC₅₀ 0.4 µM (high-Lin28 lines) vs 6.4 µM (LIN28-IN-1 in JAR cells)

Reported sub-micromolar potency in sensitive expression context

Expression-correlated sensitivity; cross-study comparison requires review

Evidence Dimension	Synergy with chemotherapy drugs
Target Compound Data	Synergistic effect observed with cisplatin, etoposide, ARS
Comparator Or Baseline	C1632 and Ln15: not reported
Quantified Difference	Not applicable (qualitative synergy demonstration)
Conditions	DuNE cells treated with compound plus chemotherapy [1]

Why This Matters

Potential for use in combination therapy studies broadens the compound's utility beyond standalone LIN28 inhibition, particularly in translational oncology research.

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source

Optimal Experimental Scenarios Driven by Mechanism and Potency

Functional Studies Requiring Sustained Target Engagement in Murine Models

Lin28-IN-2's 10-fold higher potency in 3D spheroid assays and 96% suppression of colony formation make it the inhibitor of choice for functional studies of cancer stem cell self-renewal and tumor-initiating capacity. Researchers can use concentrations as low as 10 µM to achieve robust spheroid growth inhibition, a dose at which C1632 shows no effect [1].

3D Tumor Spheroid Assays for Modeling Tumor Invasiveness

The compound's Lin28-dependent activity has been validated in multiple Lin28-positive cell lines, including DuNE (prostate), IGROV-1 (ovarian), and VOA1066 (endometrial). Its ability to potently downregulate stemness markers (Oct4, Nanog, ID4) and let-7 target genes (HMGA2, IGF2BP1) positions Lin28-IN-2 as a critical tool for dissecting LIN28-mediated transcriptional reprogramming in therapy-resistant cancers [1].

Mechanism-of-Action Studies Focused on the Zinc Knuckle Domain

Lin28-IN-2 synergizes with cisplatin, etoposide, and ARS to enhance tumor cell growth inhibition. This property supports its use in preclinical combination regimens aimed at sensitizing LIN28-driven tumors to conventional chemotherapy, a research avenue not accessible with earlier inhibitors like C1632 [1].

Target Validation in High-Lin28-Expressing Cancer Models

HSQC NMR experiments confirm that Lin28-IN-2 induces distinct chemical shift changes in the Lin28b ZKD compared to the parent compound Ln15, with approximately 7 resonances disappearing exclusively upon Ln268 binding. This provides a robust system for studying inhibitor-induced conformational dynamics of RNA-binding proteins [1].

Application

Selection Property

Validation Focus

Sustained target engagement studies in murine models

Reported microsomal stability profile

Exposure-model review

3D tumor spheroid growth assays

Spheroid growth inhibition profile

3D model-response context

ZKD-focused mechanism-of-action studies

NMR-validated ZKD binding

Target engagement assay context

High-Lin28-expressing cancer model research

Lin28-dependent antiproliferative activity

Expression-correlated endpoint monitoring

• [1] Kim H, et al. Developing novel Lin28 inhibitors by computer aided drug design. Cell Death Discov. 2025;11:5. View Source